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Compound of Interest

Compound Name: Tetracyclohexyltin

Cat. No.: B073449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetracyclohexyltin, also known as tetracyclohexylstannane, is an organotin compound

characterized by a central tin atom covalently bonded to four cyclohexyl groups. Organotin

compounds as a class exhibit a wide range of industrial applications, from PVC stabilizers to

biocides. However, their biological activity, particularly their toxicity, necessitates a thorough

understanding of their fundamental properties for safe handling and for the exploration of

potential therapeutic or biological applications. This guide provides a comprehensive overview

of the core chemical, physical, and toxicological properties of Tetracyclohexyltin, supported

by experimental considerations and visualizations of relevant pathways.

Chemical and Physical Properties
Tetracyclohexyltin is a white crystalline powder at room temperature. Its key identifying and

physical properties are summarized in the tables below for clarity and easy reference.

Table 1: Chemical Identification of Tetracyclohexyltin
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Identifier Value

CAS Number 1449-55-4

Molecular Formula C₂₄H₄₄Sn

Molecular Weight 451.32 g/mol

IUPAC Name tetracyclohexylstannane

Synonyms Tetracyclohexylstannane, Tin tetracyclohexyl

InChI Key JUISPCSEIXBMNI-UHFFFAOYSA-N

SMILES
C1CCC(CC1)--INVALID-LINK--

(C3CCCCC3)C4CCCCC4

Table 2: Physical Properties of Tetracyclohexyltin
Property Value

Physical Form Solid, Powder

Color White

Melting Point 241-250°C

Boiling Point 476.6 ± 28.0 °C (Predicted)

Solubility Sparingly soluble in water (8.1E-9 g/L at 25°C)

Hydrolytic Sensitivity No significant reaction with aqueous systems

Synthesis and Reactivity
Tetracyclohexyltin is often formed as a by-product during the synthesis of tricyclohexyltin

compounds via the reaction of a cyclohexylmagnesium halide (Grignard reagent) with tin

tetrachloride. The reaction stoichiometry influences the product distribution, with an excess of

the Grignard reagent favoring the formation of the tetra-substituted product.

A general representation of this synthesis route is the reaction between a Grignard reagent and

tin tetrachloride. The following diagram illustrates a simplified workflow for such a synthesis and
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subsequent product characterization.

General Workflow for Synthesis and Characterization
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A generalized workflow for the synthesis and characterization of organotin compounds.

Toxicological Profile
Tetracyclohexyltin is classified as a toxic substance. It is harmful if swallowed, in contact with

skin, or if inhaled.[1] The toxicity of organotin compounds is largely dependent on the number

and nature of the organic groups attached to the tin atom. For tetraalkyltins, the toxicity is

generally considered to be lower than their trialkyltin counterparts, as they are often

dealkylated in vivo to the more toxic trialkyltin species.

Mechanism of Toxicity
The toxicity of organotin compounds, particularly trialkyltins which can be metabolites of

tetracyclohexyltin, is multifaceted. A primary mechanism involves the disruption of

mitochondrial function. Trialkyltin compounds are known to inhibit mitochondrial ATP synthase,

which is crucial for cellular energy production. They can also affect ion transport across

mitochondrial membranes.

Furthermore, organotins have been shown to induce apoptosis (programmed cell death) and

interfere with various signaling pathways. Some organotins can interact with sulfhydryl groups

of proteins, leading to enzyme inhibition. Neurotoxicity is another significant concern with some

organotin compounds, leading to effects like neuronal cell death.

The diagram below illustrates a simplified model of the proposed toxicological mechanism of

organotin compounds at a cellular level.
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Simplified Cellular Toxicity Pathway of Organotins
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Solubility Classification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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